(E)-1-(4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)-3-(benzo[d][1,3]dioxol-5-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-1-[4-(1H-imidazol-5-ylsulfonyl)-1,4-diazepan-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C18H20N4O5S/c23-18(5-3-14-2-4-15-16(10-14)27-13-26-15)21-6-1-7-22(9-8-21)28(24,25)17-11-19-12-20-17/h2-5,10-12H,1,6-9,13H2,(H,19,20)/b5-3+
• InChI Key: XFHGBSCDDOGPHM-HWKANZROSA-N
• Canonical SMILES: C1CN(CCN(C1)S(=O)(=O)C2=CN=CN2)C(=O)C=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: C1CN(CCN(C1)S(=O)(=O)C2=CN=CN2)C(=O)/C=C/C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H20N4O5S
• Molecular Weight: 404.4 g/mol
• CAS No.: 1904629-67-9

Description

(E)-1-(4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)-3-(benzo[d][1,3]dioxol-5-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H20N4O5S and its molecular weight is 404.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Identification of Heterocyclic Compounds

• Research by Adnan, Hassan, and Thamer (2014) involves the synthesis of heterocyclic compounds like oxazepine derivatives, pyrazol derivatives, and isoxazole derivatives. This research is significant in understanding the chemical properties and potential applications of these compounds (Adnan, Hassan, & Thamer, 2014).

Anticancer Activity

• A study on the synthesis of benzimidazoles bearing oxadiazole nucleus as anticancer agents indicates the potential of these compounds in cancer treatment. This research highlights the significant anticancer activity of these synthesized compounds (Rashid, Husain, & Mishra, 2012).

Antimicrobial and Antioxidant Agents

• Benzodiazepines bearing benzimidazole, benzothiazole, and indole moieties have been synthesized and shown potent antimicrobial and antioxidant activities. This demonstrates the compound's potential in treating infections and reducing oxidative stress (Naraboli & Biradar, 2017).

Anti-Tubercular Activity

• Novel compounds with diazepan-1-yl benzo[d]isoxazole derivatives have been synthesized and evaluated for anti-tubercular activity. This suggests the potential use of these compounds in the treatment of tuberculosis (Naidu et al., 2016).

Cardiac Electrophysiological Activity

• Research on N-substituted imidazolylbenzamides demonstrates their potential as class III agents in cardiac electrophysiology. This indicates the relevance of these compounds in cardiac arrhythmia treatment (Morgan et al., 1990).

Enzyme Inhibition

• Studies on the enzyme inhibitory potential of new sulfonamides with benzodioxane and acetamide moieties highlight their significance in inhibiting enzymes like α-glucosidase and acetylcholinesterase. This is important for the treatment of conditions like diabetes and Alzheimer's disease (Abbasi et al., 2019).